Cas no 2229125-14-6 ({1-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropyl}methanol)

• Product Name: {1-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropyl}methanol
• CAS No: 2229125-14-6
• MF: C₁₃H₁₆F₂O₂
• MW: 242.261751174927
• CID: 6489953
• PubChem ID: 165681632
• Update Time: 2025-06-08

{1-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropyl}methanol
• EN300-1949623
• 2229125-14-6
• {1-[4-(difluoromethoxy)phenyl]-2,2-dimethylcyclopropyl}methanol

• Inchi： 1S/C13H16F2O2/c1-12(2)7-13(12,8-16)9-3-5-10(6-4-9)17-11(14)15/h3-6,11,16H,7-8H2,1-2H3
• InChI Key： CKJOIHOUTYSWJI-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1(CO)CC1(C)C)F

Computed Properties

• Exact Mass: 242.11183607g/mol
• Monoisotopic Mass: 242.11183607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.5Ų

Additional information on {1-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropyl}methanol

Introduction to {1-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropyl}methanol (CAS No. 2229125-14-6)

{1-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropyl}methanol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2229125-14-6, represents a promising candidate for further exploration in drug discovery and development. The molecular structure of this compound features a phenyl ring substituted with a difluoromethoxy group, attached to a cyclopropyl backbone with two methyl groups, and terminated with a hydroxymethyl group. Such a configuration imparts distinct chemical reactivity and potential biological activity, making it an intriguing subject for synthetic chemists and medicinal researchers.

The presence of the difluoromethoxy group ({difluoromethoxy}) in the aromatic ring is particularly noteworthy. This substituent is known for its ability to enhance metabolic stability and binding affinity in drug molecules. The electron-withdrawing nature of the fluorine atoms can influence the electronic properties of the aromatic system, potentially affecting its interaction with biological targets. Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of next-generation therapeutics, where these groups contribute to improved pharmacokinetic profiles and reduced susceptibility to degradation by metabolic enzymes.

The cyclopropyl moiety ({cyclopropyl}) in the molecular structure adds another layer of complexity. Cyclopropyl groups are often incorporated into drug molecules to improve their binding affinity and selectivity. The rigidity of the three-membered ring can help stabilize the conformation of the molecule in its active state, enhancing its interaction with biological targets. Moreover, the cyclopropyl group can influence the overall solubility and bioavailability of the compound, making it an attractive feature for pharmaceutical applications.

The hydroxymethyl group ({hydroxymethyl}) at the end of the molecule provides a site for further functionalization. This group can be easily modified through various chemical reactions, such as esterification or etherification, allowing for the synthesis of derivatives with tailored properties. The versatility of this functional handle makes {1-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropyl}methanol a valuable intermediate in synthetic chemistry.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of complex molecules like {1-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropyl}methanol. Molecular modeling techniques have been employed to explore its potential interactions with various biological targets, including enzymes and receptors. These studies have suggested that this compound may exhibit inhibitory activity against certain therapeutic targets, making it a promising candidate for further investigation.

In addition to its structural features, {1-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropyl}methanol has shown interesting physicochemical properties. Its high melting point and moderate solubility in organic solvents make it suitable for various synthetic applications. Furthermore, its stability under standard conditions ensures that it can be stored and handled without significant degradation.

The synthesis of {1-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropyl}methanol involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the difluoromethoxy group typically requires specialized fluorination techniques, while the formation of the cyclopropyl ring often involves cyclization reactions. The final step involves the addition of the hydroxymethyl group, which can be achieved through reduction or hydrolysis reactions.

The potential applications of {1-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropyl}methanol are vast. Its unique structural features make it a versatile building block for more complex drug molecules. Additionally, its predicted biological activity suggests that it may have therapeutic potential in various disease areas. Further research is needed to fully elucidate its pharmacological properties and explore its applications in drug development.

As our understanding of molecular interactions continues to grow, compounds like {1-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropyl}methanol will play an increasingly important role in pharmaceutical research. The combination of innovative synthetic methods and advanced computational techniques will enable researchers to design and develop more effective therapeutics for a wide range of diseases.